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Compound of Interest

Compound Name:
Tributyl(2-cyclopropylethynyl)-

stannane

CAS No.: 254108-69-5

Cat. No.: B6317158

Get Quote

Executive Summary
Tributyl(2-cyclopropylethynyl)stannane (CAS: 17857-70-4) serves as a nucleophilic source of

the cyclopropylacetylene moiety. Unlike its terminal alkyne precursor, this stannane allows for

palladium-catalyzed cross-coupling under neutral conditions, avoiding the need for strong

bases required in Sonogashira protocols. This guide provides the definitive NMR data to

validate its synthesis and compares its performance against boronate and terminal alkyne

alternatives.

Structural Characterization (NMR Data)
The structural validation of this compound relies on the disappearance of the terminal alkyne

proton and the appearance of the diagnostic tributyltin alkyl multiplets.

1H NMR Data Analysis
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The spectrum is dominated by the high-field tributyltin signals, which integrate to 27 protons.

The cyclopropyl protons appear upfield, often overlapping with the distal butyl methyls.

Region

Chemical
Shift (

, ppm)

Multiplicity Integration Assignment
Diagnostic
Note

Cyclopropyl 0.65 – 0.78 Multiplet 4H Cyclopropyl
High-field

shift due to

ring strain.

Cyclopropyl 1.20 – 1.35 Multiplet 1H Cyclopropyl
Overlaps with

Sn-butyl

signals.

Tin-Butyl 0.88 – 0.95 Triplet 9H (Butyl)
Distal methyl

group.

Tin-Butyl 0.95 – 1.05 Multiplet 6H

Key

Diagnostic:

Look for

satellites (

).

Tin-Butyl 1.30 – 1.38 Sextet 6H (Butyl) -methylene.

Tin-Butyl 1.50 – 1.60 Quintet 6H (Butyl) -methylene.

Critical Quality Attribute (CQA): The absence of the terminal alkyne doublet at

1.73 ppm (

) confirms complete conversion from the starting material, cyclopropylacetylene.

13C NMR Data Analysis
The introduction of the electropositive tin atom causes a characteristic shielding of the
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-alkynyl carbon and deshielding of the

-alkynyl carbon compared to the terminal alkyne.

Carbon Position
Chemical Shift (

, ppm)

Coupling (

)
Assignment

Alkynyl 85.0 – 92.0 (Shielded)

Alkynyl 108.0 – 115.0 (Deshielded)

Cyclopropyl -0.5 – 1.0 N/A Cyclopropyl

Cyclopropyl 8.0 – 9.0 N/A Cyclopropyl

Tin-Butyl 11.0

Tin-Butyl 27.0
(

)

Tin-Butyl 29.1
(

)

Tin-Butyl 13.7 N/A

Experimental Protocol: Synthesis & Validation
This protocol is adapted from "Preparation 58" (US Patent 7,320,994) and optimized for purity.

Reagents
Precursor: Cyclopropylacetylene (CAS: 6746-94-7).[1][2]

Base: n-Butyllithium (2.5 M in hexanes).

Electrophile: Tributyltin chloride (CAS: 1461-22-9).
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Solvent: Anhydrous THF.

Step-by-Step Methodology
Lithiation: Charge a flame-dried flask with cyclopropylacetylene (1.0 equiv) and anhydrous

THF (0.5 M concentration). Cool to -78°C.[2]

Deprotonation: Add n-BuLi (1.1 equiv) dropwise over 30 minutes. The solution may turn pale

yellow.[3]

Mechanism: Formation of Lithium Cyclopropylacetylide.

Equilibration: Warm to 0°C and stir for 30 minutes to ensure complete metallation.

Stannylation: Cool back to -78°C. Add Tributyltin chloride (1.05 equiv) dropwise.

Reaction: Allow the mixture to warm to room temperature overnight.

Workup: Quench with saturated

. Extract with hexanes (to remove polar impurities). Wash organic layer with brine, dry over

, and concentrate.

Purification (Critical): Distillation is preferred (bp ~140°C @ 0.5 mmHg) over silica

chromatography, as alkynyl stannanes can undergo protodestannylation on acidic silica. If

chromatography is necessary, treat silica with 2% triethylamine.

Workflow Visualization

Cyclopropylacetylene
(1.0 equiv)

1. Cool to -78°C
2. Add n-BuLi (1.1 equiv)

Intermediate:
Li-Acetylide

Deprotonation Add Bu3SnCl
(1.05 equiv)

Electrophilic Trap
Tributyl(2-cyclopropylethynyl)stannane

Warm to RT QC Check:
1H NMR (No signal @ 1.73 ppm)

Validation

Click to download full resolution via product page

Caption: Synthesis workflow for Tributyl(2-cyclopropylethynyl)stannane involving lithiation and

stannyl trapping.
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Performance Comparison: Stannane vs. Alternatives
When introducing the cyclopropylethynyl group, researchers typically choose between the

Stannane (Stille), the Terminal Alkyne (Sonogashira), or the Boronate (Suzuki).

Feature
Stannane (This

Product)

Terminal Alkyne

(Sonogashira)

Alkynyl Boronate

(Suzuki)

Reaction pH Neutral / Mild
Basic (Requires

Amine)

Basic (Requires

Carbonate)

Functional Group

Tolerance

Highest (Compatible

with base-sensitive

groups)

Moderate (Base

sensitive)
High

Reaction Rate
Fast (Transmetallation

is rapid)

Moderate (Cu co-

catalysis often

needed)

Slow

(Transmetallation is

rate-limiting)

Purification
Difficult (Toxic tin

byproducts)

Easy (Volatile

byproducts)
Moderate

Toxicity High (Organotin) Low Low

Atom Economy
Low (Loss of large

group)
High Moderate

Recommendation: Use Tributyl(2-cyclopropylethynyl)stannane when the substrate contains

base-sensitive moieties (e.g., esters, labile protecting groups) or when the Sonogashira

reaction fails due to copper-mediated homocoupling (Glaser coupling) of the alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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